2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile

• Molecular Formula: C17H18ClN3O3
• Molecular Weight: 347.8 g/mol
• IUPAC Name: 2-[(4-chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C17H18ClN3O3/c1-11-8-21(9-12(2)23-11)17-15(7-19)20-16(24-17)10-22-14-5-3-13(18)4-6-14/h3-6,11-12H,8-10H2,1-2H3
• InChI Key: LDWGQSSRGZBPHO-UHFFFAOYSA-N
• SMILES: CC1CN(CC(O1)C)C2=C(N=C(O2)COC3=CC=C(C=C3)Cl)C#N

Description

2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic molecule that contains an oxazole ring and a morpholine ring, which makes it a unique and interesting compound to study.

Mechanism of Action

The mechanism of action of 2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile is not fully understood. However, studies have shown that this compound exhibits potent anti-inflammatory and anticancer activities by inhibiting various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile exhibits potent anti-inflammatory and anticancer activities by inhibiting various signaling pathways. This compound has also been shown to modulate the immune system and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile in lab experiments include its potent anti-inflammatory and anticancer activities, as well as its ability to modulate the immune system and improve cognitive function. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile. These include further studies to fully understand its mechanism of action, the development of more potent and selective analogs, and the evaluation of its potential use as a therapeutic agent for various diseases. Additionally, this compound could be studied for its potential use as a tool in chemical biology and drug discovery research.

Synthesis Methods

The synthesis of 2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile involves the reaction between 4-chlorobenzyl chloride and 2,6-dimethylmorpholine in the presence of a base, followed by the reaction with 2-amino-4,5-dicyano-1,3-oxazole. The reaction yields the desired product, which can be purified by recrystallization.

Scientific Research Applications

2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile has found potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been studied for its potential use as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders.